Cas no 80307-08-0 (1,4-Dihydro-2,6-dimethyl-4-(3-methylphenyl)-3,5-pyridinedicarboxylic acid dimethyl ester)

• Product name: 1,4-Dihydro-2,6-dimethyl-4-(3-methylphenyl)-3,5-pyridinedicarboxylic acid dimethyl ester
• CAS No: 80307-08-0
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 985423

1,4-Dihydro-2,6-dimethyl-4-(3-methylphenyl)-3,5-pyridinedicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-2,6-dimethyl-4-(3-methylphenyl)-3,5-pyridinedicarboxylic acid dimethyl ester
• dimethyl 2,6-dimethyl-4-(3-methylphenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• DDMPC
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-methylphenyl)-, dimethyl ester
• A840887
• 2,6-Dimethyl-3,5-dicarbomethoxy-5-(3-methylphenyl)-1,4-dihydropyridine
• 2,6-Dimethyl-4-(3-methylphenyl)-1,4-dihydro-3,5-pyridinedicarboxylic acid dimethyl ester
• 2,6
• 1,4-Dihydro-2,6-dimethyl-4-(3-methylphenyl)-3,5-pyridinedicarboxylic acid dimethyl ester

• Inchi： 1S/C18H21NO4/c1-10-7-6-8-13(9-10)16-14(17(20)22-4)11(2)19-12(3)15(16)18(21)23-5/h6-9,16,19H,1-5H3
• InChI Key： GCIFMTLFBQGFRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=C(C)C=1)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• Surface Charge: 0
• XLogP3: 3
• Tautomer Count: 3